4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid

• IUPAC Name: 4-[5-(imidazol-1-ylmethyl)furan-2-carbonyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C14H15N3O5/c18-13(17-5-6-21-12(8-17)14(19)20)11-2-1-10(22-11)7-16-4-3-15-9-16/h1-4,9,12H,5-8H2,(H,19,20)
• InChI Key: LQGZHYBFNVYSHO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CC=C(O2)CN3C=CN=C3)C(=O)O
• Molecular Formula: C14H15N3O5
• Molecular Weight: 305.29 g/mol

Description

4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid, also known as SB-202190, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of pyridinyl imidazole inhibitors and is known to possess anti-inflammatory properties. The purpose of

Mechanism of Action

The mechanism of action of 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid involves the inhibition of p38 MAPK. This enzyme is involved in the regulation of various cellular processes such as cell differentiation, apoptosis, and inflammation. 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid binds to the ATP-binding site of p38 MAPK, preventing the enzyme from phosphorylating its downstream targets. This inhibition leads to a decrease in the production of pro-inflammatory cytokines, which in turn leads to a reduction in inflammation.
Biochemical and Physiological Effects:
4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory properties, 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid has been shown to inhibit the growth of cancer cells. This compound has also been shown to have neuroprotective effects, protecting neurons from oxidative stress-induced damage. 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid has also been shown to have cardioprotective effects, protecting the heart from ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid has several advantages for lab experiments. It is a highly specific inhibitor of p38 MAPK, which makes it a valuable tool for studying the role of this enzyme in various cellular processes. 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid is also a potent inhibitor, with an IC50 value of approximately 50 nM. However, there are also some limitations to the use of 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid in lab experiments. This compound has poor solubility in water, which can make it difficult to work with. Additionally, 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid has been shown to have off-target effects at high concentrations, which can complicate data interpretation.

Future Directions

There are several future directions for the study of 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid. One potential direction is the development of more soluble analogs of 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid. This would make the compound easier to work with and could potentially reduce off-target effects. Another direction is the study of the long-term effects of 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid on various cellular processes. Finally, the potential use of 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid as a therapeutic agent for various diseases should be explored further.

Synthesis Methods

The synthesis method for 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid involves the reaction between 4-bromophenyl and 2,3-dihydrofuran in the presence of a palladium catalyst to form 4-(2,3-dihydrofuran-5-yl)-1-bromo-benzene. This intermediate is then reacted with morpholine and 1H-imidazole-1-methanol to form 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid. The purity of the compound can be increased through various purification techniques such as recrystallization and chromatography.

Scientific Research Applications

4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid has been widely studied for its potential applications in scientific research. One of the major applications of 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid is in the field of inflammation research. 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-2-morpholinecarboxylic acid has been shown to inhibit the activity of p38 mitogen-activated protein kinase (MAPK), which is involved in the regulation of inflammatory responses. This inhibition leads to a decrease in the production of pro-inflammatory cytokines such as TNF-α and IL-1β.